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Compound of Interest

Compound Name: DSPE-Pyrene

Cat. No.: B12390110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling instructions for DSPE-
pyrene powder, a fluorescently labeled phospholipid widely utilized in drug delivery systems,

nanoparticle formulation, and as a fluorescent probe. Due to the absence of a specific Safety

Data Sheet (SDS) for DSPE-pyrene, this document synthesizes safety information from the

individual components, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) and pyrene,

alongside best practices for handling powdered lipids and fluorescent compounds.

Hazard Identification and Toxicological Profile
DSPE-pyrene's hazard profile is derived from its constituent parts. Pyrene is a polycyclic

aromatic hydrocarbon (PAH) with known hazardous properties, while DSPE is a phospholipid

that can cause irritation.

Pyrene Moiety: The International Agency for Research on Cancer (IARC) has classified pyrene

as "not classifiable as to its carcinogenicity to humans" (Group 3). However, other PAHs, such

as benzo[a]pyrene, are classified as "probably carcinogenic to humans" (Group 2A).[1] Chronic

exposure to PAHs has been linked to various health effects.[2] Pyrene is also classified as very

toxic to aquatic life with long-lasting effects.

DSPE Moiety: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) is known to cause

skin and serious eye irritation.[3] It may also cause respiratory irritation.[3]
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Combined DSPE-Pyrene: While specific toxicological data for DSPE-pyrene is not readily

available, it should be handled with the assumption that it carries the hazards of both its

components. The DSPE component may potentially alter the bioavailability and toxicokinetics

of pyrene.

Summary of Potential Hazards:
May cause skin irritation.[3]

May cause serious eye irritation.

May cause respiratory irritation.

Suspected of causing genetic defects and cancer based on data for related PAHs.

Very toxic to aquatic life with long-lasting effects.

Quantitative Data
Precise quantitative toxicological data for DSPE-pyrene, such as LD50 values, is not available.

The following table summarizes relevant information for the pyrene component.

Substance
CAS
Number

Molecular
Formula

Molecular
Weight

Carcinogeni
city (IARC)

Aquatic
Toxicity

Pyrene 129-00-0 C₁₆H₁₀ 202.25 g/mol Group 3

Very toxic to

aquatic life

with long-

lasting

effects.

DSPE 1069-79-0 C₄₁H₈₂NO₈P 748.05 g/mol Not classified
No data

available.

DSPE-

Pyrene
N/A C₆₁H₉₆NO₉P

1018.39

g/mol

Handle as

potential

carcinogen

Assume very

toxic to

aquatic life.
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling DSPE-pyrene powder to

minimize exposure risk.

Engineering Controls:
All manipulations of DSPE-pyrene powder, including weighing and preparing solutions, must

be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.

Ensure easy access to an eyewash station and safety shower.

Personal Protective Equipment (PPE):
Gloves: Wear two pairs of nitrile gloves. Change gloves immediately if contaminated.

Eye Protection: Chemical splash goggles are required. A face shield should be worn over

goggles when handling larger quantities or when there is a significant risk of splashing.

Lab Coat: A lab coat must be worn at all times. Consider a disposable gown for procedures

with a high risk of contamination.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with a particulate filter is necessary.

Experimental Protocols
The following protocols provide a general framework for the safe handling and use of DSPE-
pyrene powder. These should be adapted to specific experimental needs and institutional

safety guidelines.

Weighing DSPE-Pyrene Powder
Ensure the chemical fume hood is functioning correctly.

Don appropriate PPE (double nitrile gloves, chemical splash goggles, lab coat).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place a weigh boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of DSPE-pyrene powder to the weigh boat using a

clean spatula.

Avoid generating dust. If dust is generated, gently wipe the area with a damp cloth, which

should then be disposed of as hazardous waste.

Close the primary container of DSPE-pyrene powder tightly and return it to its designated

storage location.

Proceed with the dissolution of the weighed powder within the fume hood.

Preparation of Stock Solutions
Following the weighing protocol, add a suitable organic solvent (e.g., chloroform, methanol)

to the weigh boat or a clean, glass container to dissolve the DSPE-pyrene powder.

Use a glass pipette or syringe to transfer the solvent.

Gently swirl the container to ensure complete dissolution. Sonication may be used to aid

dissolution.

Transfer the solution to a clean, amber glass vial with a Teflon-lined cap for storage.

Clearly label the vial with the chemical name, concentration, solvent, date of preparation,

and appropriate hazard symbols.

Storage and Disposal
Proper storage and disposal are critical to maintaining the integrity of the compound and

ensuring environmental safety.

Storage
Store DSPE-pyrene powder in a tightly sealed, light-resistant container in a freezer at -20°C.

Store stock solutions in amber glass vials with Teflon-lined caps at -20°C.
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Before opening a container of powdered DSPE-pyrene, allow it to warm to room

temperature to prevent condensation of moisture, which can lead to hydrolysis.

Disposal
All DSPE-pyrene waste, including empty containers, contaminated PPE, and solutions, must

be disposed of as hazardous chemical waste.

Do not dispose of DSPE-pyrene down the drain or in regular trash.

Collect all waste in clearly labeled, sealed containers.

Follow your institution's and local regulations for hazardous waste disposal.

Emergency Procedures
Spills

Small Spills (in a fume hood):

Wearing appropriate PPE, gently cover the spill with an absorbent material.

Wipe the area with a damp cloth.

Collect all contaminated materials in a sealed bag and dispose of as hazardous waste.

Large Spills (or spills outside a fume hood):

Evacuate the area immediately.

Alert your supervisor and institutional safety office.

Prevent others from entering the area.

Cleanup should only be performed by trained personnel.

Exposure
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualizations
The following diagrams illustrate key workflows for the safe handling of DSPE-pyrene.

Preparation Handling Cleanup & Disposal

Start Don PPE Work in Fume Hood Weigh Powder Dissolve in Solvent Store Solution Clean Workspace Dispose of Waste End

Click to download full resolution via product page

Caption: Workflow for the safe handling of DSPE-pyrene powder.
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Caption: Emergency response procedures for DSPE-pyrene incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12390110#safety-and-handling-of-dspe-pyrene-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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